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Compound of Interest

Compound Name:
(R)-3-Aminoquinuclidine

dihydrochloride

Cat. No.: B113874 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling (R)-3-Aminoquinuclidine dihydrochloride.

Adherence to these procedures is critical for ensuring personal safety and regulatory

compliance.

(R)-3-Aminoquinuclidine dihydrochloride is a chemical compound used in the synthesis of

pharmaceuticals. It is a solid, typically a white to beige powder, that is harmful if swallowed and

can cause skin, eye, and respiratory irritation.[1][2][3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for (R)-3-
Aminoquinuclidine dihydrochloride.
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Property Value

Molecular Formula C₇H₁₄N₂ · 2HCl

Molecular Weight 199.12 g/mol

Melting Point >300 °C[1]

Assay ≥98%

Optical Activity [α]20/D +24°, c = 1 in H₂O

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles or Face Shield

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[3] Provides

protection against dust and

splashes.

Hand Protection
Chemical-resistant, impervious

gloves

Nitrile rubber gloves are a

suitable option.[4] Inspect

gloves before use and change

them frequently, especially if

contaminated.

Body Protection
Laboratory Coat or Chemical

Protective Suit

Wear a long-sleeved lab coat

to protect skin.[3] For larger

quantities or increased risk of

exposure, more extensive

protective clothing may be

necessary.

Respiratory Protection N95 Dust Mask or Respirator

Use a NIOSH-approved N95

dust mask to prevent

inhalation of the powder.

Handle in a well-ventilated

area, preferably a chemical

fume hood.[2][3]

Operational Plan: Step-by-Step Handling
Procedures
Follow these steps to ensure the safe handling of (R)-3-Aminoquinuclidine dihydrochloride
from receipt to use.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.
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Verify that the label correctly identifies the contents as (R)-3-Aminoquinuclidine
dihydrochloride.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][5]

Keep away from incompatible materials such as strong oxidizing agents.[3][5]

The designated storage class is 11 for combustible solids.

Weighing and Aliquoting (in a Chemical Fume Hood):

Don appropriate PPE before handling the container.

Perform all manipulations that may generate dust, such as weighing and transferring,

within a certified chemical fume hood to minimize inhalation exposure.

Use tools like spatulas to handle the solid. Avoid creating dust clouds.

Close the container tightly immediately after use.

Dissolution and Use:

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Ensure the dissolution is performed in a well-ventilated area or fume hood.

Clearly label all solutions with the chemical name, concentration, and date of preparation.

General Hygiene:

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[2][3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][5]

Contaminated clothing should be removed and washed before reuse.[2][3]
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Disposal Plan: Managing Chemical Waste
Proper disposal of (R)-3-Aminoquinuclidine dihydrochloride and its associated waste is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect unused (R)-3-Aminoquinuclidine dihydrochloride powder and any

contaminated disposable materials (e.g., weighing paper, gloves, wipes) in a designated,

clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing (R)-3-Aminoquinuclidine dihydrochloride in a

separate, labeled hazardous waste container for liquid chemical waste. Do not pour down

the drain.[5]

Empty Containers: "Empty" containers that held the chemical should be treated as

hazardous waste and disposed of accordingly, as they may retain chemical residue.

Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "(R)-3-Aminoquinuclidine dihydrochloride".

Keep waste containers tightly closed and store them in a designated, secure waste

accumulation area that is cool, dry, and well-ventilated.

Final Disposal:

All chemical waste must be disposed of through a licensed and approved hazardous

waste disposal company.[2][3]

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Experimental Workflow and Safety Protocol
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Caption: Workflow for handling (R)-3-Aminoquinuclidine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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